2,5-Dichloro-3-methylbenzamide
Overview
Description
2,5-Dichloro-3-methylbenzamide (DCMBA) is an organochlorine compound that has been widely used in scientific research for many years. It is a widely used reagent in organic synthesis, and its properties have been studied extensively in the laboratory. DCMBA has also been used in a variety of biological applications, including drug development and medical research.
Scientific Research Applications
2,5-Dichloro-3-methylbenzamide has been used in a variety of scientific research applications. It has been used in drug discovery and development, as well as in medical research. It has also been used in the synthesis of a variety of other organic compounds. Additionally, this compound has been studied for its potential use as a catalyst in a variety of reactions.
Mechanism of Action
The mechanism of action of 2,5-Dichloro-3-methylbenzamide is not fully understood. It is known to be a weak acid, and it is believed that its acidity is responsible for its biological activity. It is also believed to be involved in the inhibition of certain enzymes, which may explain its effect on drug metabolism.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. It has been found to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, which are involved in drug metabolism. Additionally, this compound has been found to have an effect on the transport of certain molecules across cell membranes, as well as on the activity of certain proteins involved in signal transduction pathways.
Advantages and Limitations for Lab Experiments
2,5-Dichloro-3-methylbenzamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable and non-toxic. Additionally, it is easily soluble in both organic and aqueous solvents, making it suitable for a variety of reactions. However, this compound does have some limitations. It is a relatively weak acid, which may limit its usefulness in certain reactions. Additionally, it is not very soluble in certain solvents, such as ethyl acetate.
Future Directions
There are a number of potential future directions for the use of 2,5-Dichloro-3-methylbenzamide in scientific research. One potential direction is its use as a catalyst in organic synthesis. Additionally, it may be useful in the development of new drugs or in medical research. It may also be useful in the synthesis of other organochlorine compounds. Finally, it may be useful in the study of signal transduction pathways and the transport of molecules across cell membranes.
properties
IUPAC Name |
2,5-dichloro-3-methylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Cl2NO/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDLNBBCSQSIFTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Cl)C(=O)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.05 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
